2-{3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}ethan-1-amine hydrochloride

• IUPAC Name: 2-(3-ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl)ethanamine;hydrochloride
• InChI: InChI=1S/C7H11N5S.ClH/c1-2-5-9-10-7-12(5)11-6(13-7)3-4-8;/h2-4,8H2,1H3;1H
• InChI Key: FBEJWACZTJRFPC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C2N1N=C(S2)CCN.Cl
• Molecular Formula: C7H12ClN5S
• Molecular Weight: 233.72 g/mol

Description

The compound “2-{3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}ethan-1-amine hydrochloride” belongs to a class of compounds known as [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives. These derivatives have been studied for their potential therapeutic applications, particularly against urease-positive microorganisms.

Synthesis Analysis

The synthesis of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives involves several steps. One common method involves the acid-catalyzed cyclization of 2-hydrazinyl-6H-1,3,4-thiadiazine with ortho esters, resulting in the annulation of the triazole ring on thiadiazole.

Molecular Structure Analysis

The molecular structure of [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives is characterized by a five-membered triazole ring fused with a six-membered thiadiazine ring. This core structure can make specific interactions with different target receptors due to its hydrogen bond accepting and donating characteristics.

Chemical Reactions Analysis

The chemical reactions involving [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives are largely dependent on the specific substituents present on the molecule. For instance, introducing electron-donating groups can contribute to good inhibitory activity against urease.

Scientific Research Applications

Anticancer Properties

• Researchers have explored the anticancer potential of this compound. It may inhibit tumor growth or induce apoptosis in cancer cells. .

Antimicrobial Activity

• The compound has shown promise as an antimicrobial agent. It could be effective against bacteria, fungi, or other pathogens. .

Analgesic and Anti-Inflammatory Effects

• Preliminary evidence suggests that this compound might possess analgesic (pain-relieving) and anti-inflammatory properties. .

Antioxidant Potential

• Antioxidants play a vital role in protecting cells from oxidative stress. This compound could contribute to antioxidant defense mechanisms. .

Antiviral Activity

• Investigations have hinted at antiviral effects. The compound may inhibit viral replication or entry into host cells. .

Enzyme Inhibitors

• Enzyme inhibition is a common strategy in drug design. This compound has been explored as a potential inhibitor for enzymes such as carbonic anhydrase, cholinesterase, alkaline phosphatase, and lipase. .

Mechanism of Action

Target of Action

The primary target of the compound is Shikimate dehydrogenase , an essential protein for the biosynthesis of the chorismate end product . This protein is a highly promising therapeutic target, especially for the discovery and development of new-generation anti-TB agents .

Mode of Action

The compound interacts with its target, Shikimate dehydrogenase, and inhibits its activity . The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

The inhibition of Shikimate dehydrogenase affects the biosynthesis of the chorismate end product . This disruption can lead to a decrease in the production of essential metabolites, affecting the growth and survival of the microorganisms .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for similar compounds . These studies can provide insights into the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties, which impact its bioavailability.

Result of Action

The result of the compound’s action is the inhibition of the growth of microorganisms . For instance, it has been found to exhibit potent antitubercular activities . Additionally, some derivatives have shown cytotoxic activities against certain cancer cells .

Future Directions

The [1,2,4]triazolo[3,4-b][1,3,4]thiadiazole derivatives, including “2-{3-Ethyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazol-6-yl}ethan-1-amine hydrochloride”, show promise in the development of potent urease inhibitors. Future research could focus on optimizing the structure of these compounds to enhance their therapeutic potential.